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Introduction

Agrobacterium tumefaciens is a soil bacterium widely utilized in plant biotechnology for its

natural ability to transfer a segment of its DNA, known as T-DNA (transfer DNA), into the plant

genome.[1][2] This capability has been harnessed by molecular biologists to introduce genes of

interest into plants for various research and agricultural applications, including crop

improvement and the production of therapeutic proteins. The process relies on the use of a

binary vector system, which separates the T-DNA region from the virulence (vir) genes required

for the transfer process.[1]

The pADGG vector is a state-of-the-art binary vector designed for efficient gene delivery and

expression in plants. While the specific characteristics of the "pADGG" vector are proprietary,

this document outlines generalized protocols for its transformation into common Agrobacterium

tumefaciens strains such as EHA105, GV3101, AGL-1, and LBA4404.[3][4] These protocols are

based on established methods of electroporation and freeze-thaw, which are widely used for

introducing plasmid DNA into Agrobacterium.

Key Features of a Typical Binary Vector (Assumed for pADGG)

T-DNA Region: Flanked by Left and Right Border sequences, this region contains the gene

of interest and a plant-selectable marker (e.g., resistance to kanamycin or hygromycin).

Bacterial Selectable Marker: Allows for the selection of Agrobacterium cells that have

successfully taken up the pADGG vector (e.g., resistance to spectinomycin or kanamycin).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15439620?utm_src=pdf-interest
https://en.vectorbuilder.com/resources/vector-system/pPBV_Exp.html
https://davuniversity.org/images/files/study-material/Agrobacterium-mediated%20gene%20transfer.pdf
https://en.vectorbuilder.com/resources/vector-system/pPBV_Exp.html
https://www.benchchem.com/product/b15439620?utm_src=pdf-body
https://www.benchchem.com/product/b15439620?utm_src=pdf-body
https://www.researchgate.net/publication/223966083_Transformation_of_Agrobacterium_Using_the_Freeze-Thaw_Method
https://pmc.ncbi.nlm.nih.gov/articles/PMC1277018/
https://www.benchchem.com/product/b15439620?utm_src=pdf-body
https://www.benchchem.com/product/b15439620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15439620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Origin of Replication: Includes origins for replication in both E. coli (for cloning and plasmid

propagation) and Agrobacterium.

Experimental Workflow Overview
The general workflow for transforming the pADGG vector into Agrobacterium involves

preparing competent cells, introducing the plasmid DNA, and selecting for successful

transformants.
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Phase 1: Preparation

Phase 2: Transformation

Phase 3: Recovery & Selection

Streak Agrobacterium Strain
on LB Agar

Inoculate Single Colony
in Liquid Culture

Grow to Mid-Log Phase
(OD600 = 0.5-1.0)

Prepare Competent Cells

Mix Competent Cells
with pADGG Vector DNA

Transformation
(Electroporation or Freeze-Thaw)

Incubate in Recovery Medium
(e.g., SOC or YEB)

Plate on Selective Agar

Incubate at 28°C
for 2-3 Days

Verify Colonies by PCR
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Competent Cell Preparation

Electroporation

Recovery and Plating

Grow Agrobacterium culture
to OD600 = 0.6-0.7

Harvest cells by centrifugation
at 4°C

Wash cell pellet multiple times
with ice-cold, sterile 10% glycerol

Resuspend in 10% glycerol
and store at -80°C

Thaw competent cells on ice

Add 1-3 µl of pADGG plasmid DNA
to 50-80 µl of cells

Transfer mixture to a
chilled 2 mm electroporation cuvette

Apply electrical pulse

Immediately add 1 ml of cold
SOC medium to the cuvette

Incubate at 28°C with shaking
for 2-4 hours

Plate on selective LB agar

Incubate at 28°C for 2-3 days
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Competent Cell Preparation

Transformation

Recovery and Plating

Grow Agrobacterium culture
to mid-log phase (OD600 = 0.5-1.0)

Harvest cells by centrifugation
at 4°C

Resuspend pellet in
ice-cold 20 mM CaCl2

Aliquot and store at -80°C

Thaw competent cells on ice

Add 1-2 µg of pADGG plasmid DNA

Incubate on ice for 5 minutes

Flash-freeze in liquid nitrogen
for 5 minutes

Thaw in a 37°C water bath
for 5 minutes

Add 1 ml of YEB or LB medium

Incubate at 28°C with shaking
for 2-4 hours

Plate on selective agar

Incubate at 28°C for 2-3 days
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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